Cas no 2228260-15-7 (2,2-dimethyl-3-{pyrazolo1,5-apyrimidin-6-yl}propan-1-amine)

• Product Name: 2,2-dimethyl-3-{pyrazolo1,5-apyrimidin-6-yl}propan-1-amine
• CAS No: 2228260-15-7
• MF: C₁₁H₁₆N₄
• MW: 204.271541595459
• CID: 6597696
• PubChem ID: 165712807
• Update Time: 2025-10-13

2,2-dimethyl-3-{pyrazolo1,5-apyrimidin-6-yl}propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-{pyrazolo1,5-apyrimidin-6-yl}propan-1-amine
• 2,2-dimethyl-3-{pyrazolo[1,5-a]pyrimidin-6-yl}propan-1-amine
• EN300-1736920
• 2228260-15-7

• Inchi： 1S/C11H16N4/c1-11(2,8-12)5-9-6-13-10-3-4-14-15(10)7-9/h3-4,6-7H,5,8,12H2,1-2H3
• InChI Key： AMOIEKIBJHVYBH-UHFFFAOYSA-N
• SMILES： NCC(C)(C)CC1C=NC2=CC=NN2C=1

Computed Properties

• Exact Mass: 204.137496527g/mol
• Monoisotopic Mass: 204.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56.2Ų

Additional information on 2,2-dimethyl-3-{pyrazolo1,5-apyrimidin-6-yl}propan-1-amine

Introduction to 2,2-dimethyl-3-{pyrazolo[1,5-a]pyrimidin-6-yl}propan-1-amine (CAS No. 2228260-15-7)

2,2-dimethyl-3-{pyrazolo[1,5-a]pyrimidin-6-yl}propan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2228260-15-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolopyrimidine class of molecules, which are known for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a pyrazolo[1,5-a]pyrimidine core, a bicyclic system that has been extensively studied for its pharmacological properties.

The pyrazolo[1,5-a]pyrimidine scaffold is a privileged structure in drug discovery due to its ability to interact with various biological targets. This scaffold is found in several approved drugs and is under investigation for its role in modulating enzyme activity and receptor binding. The presence of the 2,2-dimethyl substituents at the first position of the propyl chain enhances the lipophilicity of the molecule, which can be advantageous for membrane permeability and oral bioavailability. Additionally, the amino group at the 1-position of the propyl chain provides a site for further functionalization, enabling the synthesis of derivatives with tailored biological activities.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2,2-dimethyl-3-{pyrazolo[1,5-a]pyrimidin-6-yl}propan-1-amine and biological targets. Studies have demonstrated that this compound can bind to specific enzymes and receptors involved in inflammatory pathways, making it a promising candidate for therapeutic intervention. For instance, research has shown that derivatives of pyrazolopyrimidines can inhibit cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins and play a crucial role in inflammation and pain signaling.

The 6-position of the pyrazolo[1,5-a]pyrimidine ring is another critical feature that influences the biological activity of this molecule. Functional groups at this position can modulate binding affinity and selectivity. In recent years, there has been a surge in interest regarding the development of small-molecule inhibitors targeting Janus kinases (JAKs), which are involved in various inflammatory and autoimmune diseases. Pyrazolopyrimidine derivatives have been reported to exhibit JAK inhibition properties, making them valuable scaffolds for drug design.

Moreover, the structural flexibility offered by the propyl chain allows for conformational adjustments that can optimize interactions with biological targets. This flexibility is particularly important in drug design, as it can enhance binding affinity and reduce off-target effects. The dimethyl substitution at the 2-position further contributes to this structural diversity, enabling fine-tuning of physicochemical properties such as solubility and metabolic stability.

In vitro studies have revealed that 2,2-dimethyl-3-{pyrazolo[1,5-a]pyrimidin-6-yl}propan-1-amine exhibits notable pharmacological effects. For example, preclinical research has indicated that this compound may possess anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory cascades. Additionally, its ability to interact with JAK enzymes suggests potential applications in treating disorders such as rheumatoid arthritis and psoriasis. These findings underscore the importance of this compound as a lead structure in medicinal chemistry.

The synthesis of 2,2-dimethyl-3-{pyrazolo[1,5-a]pyrimidin-6-yl}propan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for moving from laboratory-scale research to industrial applications.

The pharmacokinetic profile of this compound is another area of active investigation. Understanding how 2,2-dimethyl-3-{pyrazolo[1,5-a]pyrimidin-6-yl}propan-1-amine is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its therapeutic potential and safety profile. Computational modeling techniques have been employed to predict ADME properties based on structural features, providing valuable insights into drug-like characteristics before experimental validation.

Recent clinical trials have begun to explore the efficacy of compounds derived from pyrazolopyrimidine scaffolds in treating various diseases. While 2,2-dimethyl-3-{pyrazolo[1,5-a]pyrimidin-6-yl}propan-1-amine itself may not be under direct clinical investigation at this time, its structural analogs have shown promise in early-phase trials. These studies highlight the potential translational value of pyrazolopyrimidine-based molecules and reinforce their importance as therapeutic candidates.

In conclusion,2,2-dimethyl-3-{pyrazolo[1,5-a]pyrimidin-6-yloxy}propananiline (CAS No. 2228260- 15 7) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. The combination of computational studies, preclinical research, and ongoing clinical investigations underscores its potential as a therapeutic agent. As our understanding of molecular interactions continues to evolve, compounds like these will play an increasingly important role in addressing unmet medical needs.